3,4-dimethoxy-N-(2-(3-((2-oxo-2-((4-(trifluoromethoxy)phenyl)amino)ethyl)thio)-1H-indol-1-yl)ethyl)benzamide

• IUPAC Name: 3,4-dimethoxy-N-[2-[3-[2-oxo-2-[4-(trifluoromethoxy)anilino]ethyl]sulfanylindol-1-yl]ethyl]benzamide
• InChI: InChI=1S/C28H26F3N3O5S/c1-37-23-12-7-18(15-24(23)38-2)27(36)32-13-14-34-16-25(21-5-3-4-6-22(21)34)40-17-26(35)33-19-8-10-20(11-9-19)39-28(29,30)31/h3-12,15-16H,13-14,17H2,1-2H3,(H,32,36)(H,33,35)
• InChI Key: YLXSMWGFAKSERK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NCCN2C=C(C3=CC=CC=C32)SCC(=O)NC4=CC=C(C=C4)OC(F)(F)F)OC
• Molecular Formula: C28H26F3N3O5S
• Molecular Weight: 573.6 g/mol

Description

3,4-dimethoxy-N-(2-(3-((2-oxo-2-((4-(trifluoromethoxy)phenyl)amino)ethyl)thio)-1H-indol-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C28H26F3N3O5S and its molecular weight is 573.59. The purity is usually 95%.
BenchChem offers high-quality 3,4-dimethoxy-N-(2-(3-((2-oxo-2-((4-(trifluoromethoxy)phenyl)amino)ethyl)thio)-1H-indol-1-yl)ethyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,4-dimethoxy-N-(2-(3-((2-oxo-2-((4-(trifluoromethoxy)phenyl)amino)ethyl)thio)-1H-indol-1-yl)ethyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Research in this area often focuses on the synthesis of novel compounds with potential therapeutic applications. Compounds with complex molecular structures, similar to the one you've mentioned, are synthesized and characterized using various analytical techniques. For instance, studies have reported the synthesis of novel compounds by reacting specific precursors under controlled conditions, followed by detailed characterization using NMR, IR, Mass spectral data, and elemental analysis to establish their structures (Spoorthy et al., 2021), (Talupur et al., 2021).

Biological Activities and Docking Studies

Another significant application involves evaluating the biological activities of synthesized compounds. This typically includes antimicrobial, antifungal, and anticancer activities, assessed through various in vitro and in vivo models. Docking studies are often employed to predict the interaction between these novel compounds and biological targets, aiding in the understanding of their potential mechanisms of action (Spoorthy et al., 2021), (Talupur et al., 2021).

Anticancer and Anticonvulsant Applications

Compounds exhibiting structural similarities to the one described are investigated for their potential anticancer and anticonvulsant effects. Research in this domain focuses on the synthesis of derivatives that target specific cancer cell lines or exhibit anticonvulsant activities, with some studies extending to in vivo efficacy evaluations and toxicity studies to assess their safety profiles (Bhat et al., 2016), (Nikalje et al., 2015).